16-hydroxyroridin E
Overview
Description
16-hydroxyroridin E is a natural product found in Paramyrothecium roridum with data available.
Scientific Research Applications
Cytotoxic Activity in Cancer Research
16-hydroxyroridin E, a trichothecene isolated from Myrothecium roridum, has demonstrated potent cytotoxic activity against primary soft-tissue sarcoma cells. This suggests its potential as a chemotherapeutic agent in cancer research, particularly in targeting soft-tissue sarcomas (Alvi et al., 2002).
Role in Estrogen Metabolism and Breast Cancer
Studies have explored the interactions of 16 alpha-hydroxyestrone, a metabolite closely related to this compound, with estrogen receptors in human breast cancer cells. This metabolite demonstrates covalent binding to estrogen receptors, which may have implications for breast cancer development and progression (Swaneck & Fishman, 1988). Additional research indicates that 16 alpha-hydroxylated estrogens, which include compounds similar to this compound, could be involved in mammary carcinogenesis, further highlighting their relevance in cancer research (Fishman, Osborne, & Telang, 1995).
Bioactivity in Mycotoxin Research
This compound is part of the trichothecene group, commonly studied for their antiproliferative activity against various cancer cell lines. These compounds are derived from fungi like Myrothecium roridum, and their bioactivity is a subject of interest in mycotoxin research (Jarvis, Vrudhula, & Pavanasasivam, 1983).
Environmental Implications
Hydroxyl radicals, including those in compounds like this compound, have significant environmental implications. They are powerful oxidizing agents and play a critical role in various environmental processes, including the degradation of organic pollutants (Gligorovski et al., 2015).
Molecular Interaction Studies
The molecular interactions of compounds structurally similar to this compound have been studied in the context of their interaction with enzymes and proteins, which is relevant for understanding their biological activity and potential therapeutic applications (Akram et al., 2015).
properties
Molecular Formula |
C29H38O9 |
|---|---|
Molecular Weight |
530.6 g/mol |
IUPAC Name |
(1R,3R,8R,12E,17R,18E,20Z,24R,25S,26S)-17-[(1R)-1-hydroxyethyl]-5-(hydroxymethyl)-13,25-dimethylspiro[2,10,16,23-tetraoxatetracyclo[22.2.1.03,8.08,25]heptacosa-4,12,18,20-tetraene-26,2'-oxirane]-11,22-dione |
InChI |
InChI=1S/C29H38O9/c1-18-9-11-34-21(19(2)31)6-4-5-7-25(32)38-22-14-24-29(17-36-29)27(22,3)28(16-35-26(33)12-18)10-8-20(15-30)13-23(28)37-24/h4-7,12-13,19,21-24,30-31H,8-11,14-17H2,1-3H3/b6-4+,7-5-,18-12+/t19-,21-,22-,23-,24-,27-,28-,29+/m1/s1 |
InChI Key |
DUKCZSLAWRKJBB-UYHWUTLMSA-N |
Isomeric SMILES |
C/C/1=C\C(=O)OC[C@]23CCC(=C[C@H]2O[C@@H]4C[C@H]([C@]3([C@]45CO5)C)OC(=O)/C=C\C=C\[C@@H](OCC1)[C@@H](C)O)CO |
Canonical SMILES |
CC1=CC(=O)OCC23CCC(=CC2OC4CC(C3(C45CO5)C)OC(=O)C=CC=CC(OCC1)C(C)O)CO |
synonyms |
16-hydroxyroridin E |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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